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Compound of Interest |

Compound Name: Demethylsonchifolin

Cat. No.: B13392293

Get Quote
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For researchers, scientists, and drug development professionals, the responsible disposal of
chemical compounds is a cornerstone of laboratory safety and environmental stewardship. This
guide provides essential, step-by-step procedures for the safe disposal of
Demethylsonchifolin. In the absence of a specific Safety Data Sheet (SDS), the following
procedures are based on general best practices for the disposal of potentially hazardous
chemicals and information available for the broader class of sesquiterpene lactones.

Important Preliminary Note: A specific Safety Data Sheet (SDS) for Demethylsonchifolin
containing detailed disposal instructions is not readily available in public domains. Therefore,
this compound should be handled with caution, treating it as a potentially hazardous
substance. It is imperative to consult and adhere to your institution's specific guidelines for
chemical waste disposal, as these are designed to comply with local, state, and federal
regulations.

Hazard Assessment and General Precautions

Demethylsonchifolin belongs to the sesquiterpene lactone class of compounds. Some
sesquiterpene lactones are known to be irritants, sensitizers, and may possess other significant
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biological activities.[1][2][3] Due to the lack of specific toxicological data for
Demethylsonchifolin, it is prudent to assume it may share these hazardous properties.

Personal Protective Equipment (PPE) to be used during handling and disposal:

Safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)

Alab coat

Work in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Procedure

The primary objective for the disposal of Demethylsonchifolin is to manage it as regulated
hazardous waste, ensuring it is properly segregated, contained, and labeled for collection by
trained hazardous waste personnel.

Step 1: Segregation of Waste

e Solid Waste: Collect any solid Demethylsonchifolin, contaminated personal protective
equipment (gloves, etc.), and weighing papers in a dedicated, sealable plastic bag or a
clearly labeled, compatible container.

o Liquid Waste: If Demethylsonchifolin is in a solution, it should be collected in a dedicated,
leak-proof, and chemically compatible container. Do not mix with other waste streams unless
explicitly permitted by your institution's hazardous waste guidelines. For example, organic
solvent solutions should not be mixed with agueous waste.[4]

e Sharps Waste: Any sharps, such as pipette tips or needles, contaminated with
Demethylsonchifolin should be disposed of in a designated sharps container.

Step 2: Waste Container Labeling
» All waste containers must be clearly and accurately labeled.

e The label should include the words "Hazardous Waste."
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e List the full chemical name: "Demethylsonchifolin.” If in a solution, list all components with
their approximate percentages.

« Indicate the associated hazards (e.g., "Irritant,” "Sensitizer,” "Handle with Caution").
« Include the date the waste was first added to the container.
Step 3: Storage of Waste

» Store the sealed and labeled waste containers in a designated satellite accumulation area
within the laboratory.[5]

e This area should be away from general lab traffic and clearly marked.

e Ensure that incompatible waste types are not stored together. For instance, keep organic
solvents separate from acids.

Step 4: Arranging for Disposal

e Once the waste container is full (typically around 90% capacity) or if the compound is no
longer needed, arrange for its collection through your institution's Environmental Health and
Safety (EHS) department or equivalent.

o Follow your institution's specific procedures for requesting a hazardous waste pickup.

Data Presentation: Chemical and Physical
Properties

The following table summarizes the available chemical and physical data for
Demethylsonchifolin.
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Property Value

CAS Number 956384-55-7

Molecular Formula C20H2406

Molecular Weight 360.401 g/mol

Boiling Point 563.2 £ 50.0 °C at 760 mmHg
Density 1.2+0.1 g/lcm3

Flash Point 198.0 £ 23.6 °C

Hazard Codes Xi (Irritant)

(Data sourced from Chemsrc)

Experimental Protocols and Methodologies

This document provides procedural guidance for disposal and does not cite specific
experimental protocols. For methodologies related to the use of Demethylsonchifolin,
researchers should consult relevant scientific literature and establish their own validated
protocols.

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of
Demethylsonchifolin.
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Preparation & Assessment

Need to Dispose of

Demethylsonchifolin

\

Assess Hazards:
- Member of Sesquiterpene Lactones
- Assume Hazardous (Irritant)
- Consult Institutional Policy

Wear Appropriate PPE:
- Goggles
- Gloves
- Lab Coat

Waste Segregi 'tion

Identify Waste Form

Sharps

Solid Waste
(e.g., powder, contaminated items)

Liquid Waste
(e.g., solutions)

Contaminated Sharps
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Containment & Labeling
\ A

Place in Labeled,

Place in Labeled,
Sealable Container

Place in Sharps
Leak-proof Container

Container

Label Container:
- 'Hazardous Waste'
- Chemical Name & Concentration
- Hazards (lrritant)
- Date

Final ]i 'isposal

Store in Designated
Satellite Accumulation Area

Arrange for Pickup by
Institutional EHS/Hazardous
Waste Team

Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Demethylsonchifolin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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